2-Methyl-N-[(4-methylmorpholin-2-yl)methyl]cyclopentan-1-amine

• Molecular Formula: C12H24N2O
• Molecular Weight: 212.33 g/mol
• SMILES: CC1CCCC1NCC2CN(CCO2)C
• InChI: InChI=1S/C12H24N2O/c1-10-4-3-5-12(10)13-8-11-9-14(2)6-7-15-11/h10-13H,3-9H2,1-2H3
• InChIKey: ILTQAYDETSXYTC-UHFFFAOYSA-N

2-Methyl-N-[(4-methylmorpholin-2-yl)methyl]cyclopentan-1-amine: Compound Identity, Class, and Procurement Context

2-Methyl-N-[(4-methylmorpholin-2-yl)methyl]cyclopentan-1-amine (CAS 1559657-97-4) is a chiral cycloalkylmethylamine derivative with molecular formula C₁₂H₂₄N₂O and molecular weight 212.33 g/mol . The compound belongs to a broader class of morpholine-containing cyclopentylamine building blocks that have appeared in patent families targeting monoamine transporters (NET, DAT, SERT) [1]. Its structure features a 2-methylcyclopentan-1-amine core linked via a methylene bridge to a 4-methylmorpholine moiety, generating two stereogenic centers and four potential stereoisomers . This compound is listed in multiple commercial supplier catalogs at ≥95% purity for research use, priced as a specialty building block rather than a commodity intermediate .

Workflow Monoamine transporter SAR studies

Selection 2-methylcyclopentyl building block

Use Context Chiral method development, ADME profiling

• [1] US Patent US9096515. Cycloalkylmethylamine derivatives as monoamine transporter inhibitors. Reviva Pharmaceuticals, 2015. View Source

Why N-[(4-Methylmorpholin-2-yl)methyl]cyclopentanamine Cannot Substitute for the 2-Methyl Analog in Research Programs

Within the cycloalkylmethylamine class, even minor structural variations produce measurable shifts in physicochemical properties that directly affect chromatographic behavior, formulation development, and biological target engagement. The unsubstituted analog N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine (CAS 1495770-11-0, MW 198.31) and the 3-methyl positional isomer (CAS 1559722-28-9, MW 212.33) share the same morpholine fragment but differ in cyclopentyl ring substitution. These differences translate to altered lipophilicity (estimated ΔLogP ≈ 0.4–0.7 between the 2-methyl and unsubstituted forms) , distinct boiling points affecting purification protocols, and fundamentally different stereochemical landscapes—the 2-methyl compound possesses two stereogenic centers (four stereoisomers) while the unsubstituted analog has only one chiral center on the morpholine ring . In medicinal chemistry campaigns where monoamine transporter selectivity or specific ADME profiles are being optimized, these molecular-level differences mean the compounds are not interchangeable without re-validating the entire SAR series.

Target Compound

2-Methylcyclopentyl analog

Two stereocenters, higher estimated lipophilicity, limited supplier listings.

Unsubstituted/3-Me Analog

Cyclopentyl or 3-methyl variant

Fewer stereoisomers, lower LogP, broader availability—may shift chromatographic, binding, and ADME profiles.

Quantitative Differentiation of 2-Methyl-N-[(4-methylmorpholin-2-yl)methyl]cyclopentan-1-amine Versus Closest Analogs

LogP and Lipophilicity Comparison: 2-Methyl vs. Unsubstituted Cyclopentyl Analog

The 2-methylcyclopentyl substitution on the target compound increases calculated lipophilicity relative to the unsubstituted cyclopentyl analog. The free amine precursor 2-methylcyclopentan-1-amine has a reported LogP of 0.9–1.8 (multiple sources, average ~1.2–1.4) , while cyclopentanamine has an estimated LogP of 0.83–1.14 [1]. This ~0.3–0.7 log unit increase in the amine component translates to higher overall LogP for the final coupled product. The 4-methylmorpholin-2-yl methanamine fragment itself contributes a LogP of approximately -0.44 to -0.77 [2], meaning the cyclopentyl ring substitution is the primary driver of lipophilicity differentiation within this series.

LogP Comparison

Cross-study comparable

2-Methyl target est. LogP ~1.4–1.8 vs. unsubstituted analog LogP 1.02; ΔLogP ≈0.4–0.7 (target higher).

Supports lipophilicity-driven SAR differentiation.

Calculated/predicted LogP; experimental verification advised.

Evidence Dimension	Calculated/Measured LogP (precursor amine components and full conjugates)
Target Compound Data	2-Methylcyclopentan-1-amine precursor LogP 1.09–1.83 (multiple sources); Coupled product estimated LogP ~1.4–1.8
Comparator Or Baseline	Cyclopentanamine LogP 0.83–1.14; N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine (unsubstituted analog, CAS 1495770-11-0) LogP 1.02 [1]
Quantified Difference	ΔLogP ≈ 0.4–0.7 (target higher) between coupled products; ΔLogP ≈ 0.3–0.7 between amine precursors
Conditions	Predicted/experimental LogP values from multiple chemical databases (Fluorochem, ChemSpider, molbase) using HPLC and computational methods

Why This Matters

A LogP difference of 0.4–0.7 units corresponds to an approximately 2.5- to 5-fold difference in octanol-water partition coefficient, directly influencing retention time in reversed-phase HPLC purification, predicted membrane permeability, and oral absorption potential—making the compounds non-interchangeable in SAR series where lipophilicity is a key optimization parameter.

• [1] Wikipedia ES. Ciclopentanamina, LogP 0.83–1.14. NIST/ChemicalBook. Cyclopentylamine, LogP 0.83. View Source
• [2] Chembase. (4-Methylmorpholin-2-yl)methanamine, LogP -0.444. BOC Sciences. 2-(Aminomethyl)-4-methylmorpholine, LogP -0.177. View Source

Stereochemical Complexity: Four Stereoisomers vs. Two in the Unsubstituted Analog

The 2-methyl substituent on the cyclopentane ring introduces a second stereogenic center, yielding four potential stereoisomers (cis and trans diastereomers, each as a pair of enantiomers) . In contrast, the unsubstituted analog N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine (CAS 1495770-11-0) possesses only the single stereocenter on the morpholine ring (at the 2-position), yielding only two enantiomers . This increased stereochemical complexity is structurally confirmed: the precursor 2-methylcyclopentan-1-amine is documented to contain two asymmetric atoms , and the trans isomer has been specifically characterized with a boiling point of 121 °C at 740 mmHg as a measurable distinguishing property .

Stereochemical Complexity

Class-level inference

2-Methyl: 2 stereocenters → 4 stereoisomers; Unsubstituted: 1 stereocenter → 2 enantiomers.

Procurement requires chiral specification review.

Single-enantiomer purity may demand chiral chromatography.

Evidence Dimension	Number of stereocenters and potential stereoisomers
Target Compound Data	2 stereocenters (cyclopentane C-1 and C-2; morpholine C-2); 4 stereoisomers possible
Comparator Or Baseline	N-[(4-Methylmorpholin-2-yl)methyl]cyclopentanamine: 1 stereocenter (morpholine C-2 only); 2 stereoisomers
Quantified Difference	2-fold increase in stereoisomer count (4 vs. 2); additional diastereomeric relationships absent in comparator
Conditions	Structural analysis based on SMILES and InChI data; precursor 2-methylcyclopentan-1-amine confirmed with 2 asymmetric atoms

Why This Matters

The additional stereocenter doubles the chiral complexity of the compound, which has direct consequences for procurement: if single-enantiomer or single-diastereomer purity is required, the 2-methyl analog demands more sophisticated chiral chromatography or asymmetric synthesis, and each stereoisomer may exhibit distinct biological activity profiles at monoamine transporter targets.

Boiling Point Differentiation of the Amine Precursor: Impact on Purification Strategy

The 2-methyl substitution on the cyclopentylamine ring elevates the boiling point of the amine precursor compared to unsubstituted cyclopentylamine. 2-Methylcyclopentan-1-amine (precursor to target compound) has a boiling point of 121.7 ± 8.0 °C at 760 mmHg , while cyclopentylamine (precursor to the unsubstituted analog) boils at 106–108 °C at 760 mmHg . This represents a boiling point elevation of approximately 14–16 °C attributable to the single methyl substitution, which directly affects distillation-based purification of the free amine intermediate during synthesis of the final coupled compound.

Boiling Point Difference

Cross-study comparable

2-Methyl precursor bp 121.7 ± 8.0 °C vs. cyclopentylamine 106–108 °C (Δ ≈ +14 to +16 °C).

Impacts distillation-based purification protocols.

Different thermal parameters may require equipment adjustment.

Evidence Dimension	Boiling point at atmospheric pressure (760 mmHg)
Target Compound Data	2-Methylcyclopentan-1-amine: 121.7 ± 8.0 °C at 760 mmHg; density 0.9 ± 0.1 g/cm³
Comparator Or Baseline	Cyclopentylamine: 106–108 °C at 760 mmHg (lit.); density 0.863 g/mL at 25 °C
Quantified Difference	ΔT_boil ≈ +14 to +16 °C (target precursor higher); Δdensity ≈ +0.04 g/cm³
Conditions	Standard atmospheric pressure; predicted and experimental values from multiple chemical databases

Why This Matters

A 14–16 °C boiling point difference is significant enough to require different distillation protocols, vacuum conditions, or solvent systems during intermediate purification. For procurement, if in-house synthesis is planned, the higher-boiling 2-methyl precursor may demand different equipment settings, energy inputs, or thermal stability considerations compared to the unsubstituted cyclopentylamine route.

Patent Family Context: Cycloalkylmethylamine Derivatives at Monoamine Transporters

The 2-methyl-N-[(4-methylmorpholin-2-yl)methyl]cyclopentan-1-amine scaffold falls within the generic formula of patent families US9096515, US9296681, US9238625, and US10035761, which disclose cycloalkylmethylamine derivatives as monoamine transporter (NET, DAT, SERT) inhibitors [1]. Within these patents, select optimized compounds bearing the cycloalkylmethylamine pharmacophore achieved Ki values as low as 2.79 nM at NET, 5.70 nM at SERT, and 23.9–130 nM at DAT in radioligand binding assays [2] [3]. While the specific target compound (CAS 1559657-97-4) itself is not individually exemplified with reported Ki data in these patents, its structural features—the 2-methylcyclopentyl ring linked to a 4-methylmorpholine via a methylene spacer—align with the Markush structures showing sub-nanomolar to low-nanomolar transporter inhibition. The 2-methyl substitution differentiates it from the unsubstituted cyclopentyl version by altering both steric bulk near the amine and the conformational ensemble of the cyclopentane ring, parameters known to modulate transporter subtype selectivity in this series.

Patent SAR Context

Class-level inference

Scaffold aligns with US9096515 Markush; exemplified analogs show Ki 2.79–130 nM at NET/SERT/DAT. Target compound Ki not individually reported.

Supports transporter SAR exploration; activity not directly confirmed.

Class-level inference; compound requires independent profiling.

Evidence Dimension	Monoamine transporter binding affinity (representative patent examples in the same Markush class)
Target Compound Data	Not individually reported; structurally within the scope of US9096515/US9296681 Formula (I) [1]
Comparator Or Baseline	Patent-exemplified analogs: compound 12u (Ki NET 5.70 nM, SERT 5.70 nM, DAT 80.4 nM); compound 21a (Ki DAT 38.4 nM); compound 33b (Ki NET 2.79 nM, DAT 130 nM); compound 13c (Ki SERT 14.8 nM, NET 17.1 nM, DAT 23.9 nM) [2] [3]
Quantified Difference	Not determined for this specific compound; class Ki range spans 2.79 nM to 130 nM across transporters
Conditions	Radioligand binding assays using human recombinant NET, DAT, and SERT transporters expressed in cell lines [2] [3]

Why This Matters

For procurement decisions in neuroscience or psychiatric drug discovery programs, the patent context establishes that this compound series has validated activity at clinically relevant targets. The 2-methyl substitution pattern is not a random variation—it represents a deliberate structural divergence point within the patent SAR that may yield distinct transporter selectivity profiles compared to unsubstituted or alternatively substituted analogs.

• [1] US Patent US9096515. Cycloalkylmethylamine derivatives as monoamine transporter inhibitors. Reviva Pharmaceuticals, filed 2014, granted 2015. Also US9296681, US9238625, US10035761. View Source
• [2] BindingDB. BDBM172720 (US9096515, 12u): Ki NET 5.70 nM, Ki SERT 5.70 nM, Ki DAT 80.4 nM. BDBM172721 (21a): Ki DAT 38.4 nM. BDBM172729 (33b): Ki NET 2.79 nM, Ki DAT 130 nM. View Source
• [3] BindingDB. BDBM202588 (US10035761, 13c): Ki SERT 14.8 nM, Ki NET 17.1 nM, Ki DAT 23.9 nM. View Source

Supplier Availability and Purity Comparison: Target vs. Analogs

The target compound (CAS 1559657-97-4) is available from multiple suppliers at ≥95% purity, though notably some listings indicate 'Discontinued' status (e.g., CymitQuimica Ref. 10-F712553), suggesting limited or batch-dependent supply . In contrast, the unsubstituted analog N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine (CAS 1495770-11-0) shows broader availability with active listings from Fluorochem, AKSci, MolCore, CymitQuimica, and ChemScene at 95–97% purity, with some suppliers offering ISO-certified quality systems . The 3-methyl positional isomer (CAS 1559722-28-9) is also listed by multiple vendors at 95% purity . All three compounds share the same purity specification (≥95%), but the target compound's supply appears more constrained.

Supplier Availability

Data to verify

Target (CAS 1559657-97-4): ≥95%, limited/discontinued listings. Unsubstituted analog: ≥95%, ≥5 active suppliers.

Verify stock before study design; lead times may differ.

Supplier catalog survey; confirm latest availability.

Evidence Dimension	Commercial availability and purity specification
Target Compound Data	CAS 1559657-97-4; ≥95% purity; available from CymitQuimica (Discontinued), Leyan, Chemsrc; limited active suppliers
Comparator Or Baseline	CAS 1495770-11-0 (unsubstituted): ≥95% purity, actively stocked by ≥5 suppliers including Fluorochem, AKSci, MolCore, CymitQuimica, ChemScene . CAS 1559722-28-9 (3-methyl): ≥95%, Leyan, CymitQuimica
Quantified Difference	Target compound has fewer active supplier listings; some listings discontinued vs. unsubstituted analog with ≥5 active suppliers
Conditions	Catalog survey conducted across major research chemical suppliers (CymitQuimica, Fluorochem, AKSci, ChemScene, Leyan, MolCore) as of available data

Why This Matters

Supply chain constraints directly affect procurement lead times, minimum order quantities, and price. If the 2-methyl substitution is structurally required for the research objective, users must plan for potentially longer lead times or higher costs compared to the more readily available unsubstituted analog, and should verify active stock before designing experiments.

Evidence-Backed Application Scenarios for 2-Methyl-N-[(4-methylmorpholin-2-yl)methyl]cyclopentan-1-amine

Monoamine Transporter SAR Programs Requiring Cyclopentyl Ring Substitution Diversity

For medicinal chemistry teams exploring structure-activity relationships within the cycloalkylmethylamine patent space (US9096515 family), this compound provides the 2-methylcyclopentyl substitution variant needed to probe steric and conformational effects on NET, DAT, and SERT binding . The class-level inference from patent SAR data—where closely related analogs achieve Ki values from 2.79 to 130 nM across the three transporters—supports systematic exploration of the 2-methyl substitution as a variable that may shift transporter subtype selectivity compared to unsubstituted or alternatively substituted cyclopentyl derivatives . The increased lipophilicity (estimated LogP ~1.4–1.8) relative to the unsubstituted analog (LogP ~1.0) may also be relevant for blood-brain barrier penetration predictions within CNS-targeted programs .

Chiral Separation Method Development Using Multi-Stereocenter Amine Scaffolds

With two stereogenic centers—one on the cyclopentane ring (C-1 and C-2) and one on the morpholine ring (C-2)—this compound generates four stereoisomers , making it suitable as a test substrate for developing or validating chiral chromatographic methods (SFC, HPLC with chiral stationary phases). In contrast, the unsubstituted analog (CAS 1495770-11-0) with only a single morpholine stereocenter would not challenge a chiral method to the same extent. The boiling point elevation (~14–16 °C) of the 2-methylcyclopentylamine precursor relative to cyclopentylamine also makes the intermediate amenable to distillation-based purification under conditions where the lower-boiling unsubstituted analog might co-distill with solvent.

ADME/PK Profiling of Cycloalkylmethylamine Series with Controlled Lipophilicity Gradients

The measurable LogP difference between this compound (estimated ~1.4–1.8) and the unsubstituted analog (LogP 1.02) provides an approximately 2.5- to 5-fold difference in partition coefficient . This makes the 2-methyl analog a tool for establishing lipophilicity-activity relationships in microsomal stability, permeability, or plasma protein binding assays where small, controlled increments in LogP are desired without altering the core morpholine-cyclopentyl pharmacophore. Such matched-pair comparisons are valuable in lead optimization programs to deconvolute the contributions of lipophilicity from specific target engagement effects.

Building Block for Parallel Library Synthesis with Regioisomeric Diversity

Alongside the 3-methyl positional isomer (CAS 1559722-28-9, MW 212.33) and the unsubstituted analog (CAS 1495770-11-0, MW 198.31) , this 2-methyl compound completes a regioisomeric set where the methyl group position on the cyclopentane ring is systematically varied. For library synthesis or fragment-based screening programs that require matched molecular pairs with identical molecular formula but different substitution patterns (2-methyl vs. 3-methyl, both C₁₂H₂₄N₂O), procuring all three variants enables controlled assessment of positional effects on biological activity, solubility, and metabolic stability.

Application

Selection Property

Validation Focus

Monoamine transporter SAR

Monoamine transporter SAR fit

Transporter selectivity review

Chiral method development

Multi-stereocenter probe

Chiral separation validation

ADME/PK profiling

Controlled lipophilicity gradient

Exposure-model interpretation

Parallel library synthesis

Regioisomeric matched pair

Positional effect assessment